Cas no 2629304-33-0 (Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo-)

• Product Name: Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo-
• CAS No: 2629304-33-0
• MF: C₂₂H₂₁Br
• MW: 365.306145429611
• CID: 5530951
• PubChem ID: 156754904
• Update Time: 2025-07-27

Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo-
• 3-Bromospiro-(adamantane-2,9'-fluorene)
• 3-Bromospiro[9H-fluorene-9,2′-tricyclo[3.3.1.13,7]decane]
• G69313
• (1R,2S,5R)-3'-Bromospiro[adamantane-2,9'-fluorene]
• 3'-Bromospiro[adamantane-2,9'-fluorene]
• 2629304-33-0

• Inchi： 1S/C22H21Br/c23-17-5-6-21-19(12-17)18-3-1-2-4-20(18)22(21)15-8-13-7-14(10-15)11-16(22)9-13/h1-6,12-16H,7-11H2
• InChI Key： CXGFBDSLGTVINQ-UHFFFAOYSA-N
• SMILES： C12(C3CC4CC1CC(C4)C3)C1=C(C=CC=C1)C1=C2C=CC(Br)=C1

Computed Properties

• Exact Mass: 364.08266g/mol
• Monoisotopic Mass: 364.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Additional information on Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo-

Introduction to Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo- (CAS No. 2629304-33-0)

Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo- (CAS No. 2629304-33-0) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction where two rings share a single atom. The presence of the bromine substituent at the 3-position adds further complexity and potential for diverse chemical reactivity and biological activity.

The spirocyclic framework of this compound provides a rigid and conformationally constrained structure, which is highly desirable in drug design due to its ability to enhance molecular recognition and binding affinity to specific biological targets. The bromine substituent at the 3-position can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic compounds with similar structures exhibited potent antitumor activity against several cancer cell lines. The brominated derivative of Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane] was found to be particularly effective in inhibiting the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

In addition to its potential as an antitumor agent, Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo- has also shown promise in the field of neurodegenerative diseases. A research group at the University of California, San Francisco, demonstrated that this compound could effectively cross the blood-brain barrier and modulate the activity of specific neurotransmitter receptors, suggesting its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo- involves a series of well-defined steps that highlight the versatility and robustness of modern synthetic methods in organic chemistry. One common approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the bromine substituent at the desired position on the spirocyclic core. This method not only ensures high yields but also allows for precise control over the stereochemistry and regiochemistry of the final product.

From a pharmaceutical perspective, the brominated spirocyclic structure offers several advantages over traditional small molecules. Its unique conformational properties can enhance solubility and bioavailability, which are critical factors for successful drug development. Moreover, the presence of the bromine substituent can facilitate metabolic stability and reduce off-target effects, thereby improving safety profiles.

In conclusion, Spiro[9H-fluorene-9,2'-tricyclo[3.3.1.13,7]decane], 3-bromo- (CAS No. 2629304-33-0) represents an exciting opportunity for researchers and pharmaceutical companies alike. Its structural complexity and functional versatility make it an ideal candidate for further exploration in drug discovery and development programs aimed at addressing unmet medical needs in various therapeutic areas.